Pentan-2-YL 4-hydroxybenzoate

• CAS No.: 118265-88-6
• Molecular Formula: C12H16O3
• Molecular Weight: 208.25 g/mol
• IUPAC Name: pentan-2-yl 4-hydroxybenzoate
• InChI: InChI=1S/C12H16O3/c1-3-4-9(2)15-12(14)10-5-7-11(13)8-6-10/h5-9,13H,3-4H2,1-2H3
• InChI Key: VIZHEHGQHCKXBS-UHFFFAOYSA-N
• Canonical SMILES: CCCC(C)OC(=O)C1=CC=C(C=C1)O

Description

Pentan-2-YL 4-hydroxybenzoate is a useful research compound. Its molecular formula is C12H16O3 and its molecular weight is 208.25 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

A solution of 10 m moles of the above 4-carbobenzoxyoxybenzoic acid 1-methylbutyl ester, 0.5 g of palladium carbon (5% catalyst) in 40 ml of ethyl acetate was reacted for four hours in an atmosphere of hydrogen gas. After the reaction, palladium carbon was filtered out using a membrane filter, and the filtrate was concentrated and purified by column chromatography to obtain 1.9 g of 4-hydroxybenzoic acid 1-methylbutyl ester. (yield: 89%)

Synthesis routes and methods II

Procedure details

Two grams of the crude compound (2) was dissolved in 50 ml of ethanol and 4 g of benzylamine was added dropwise. The mixture was stirred at room temperature for 4 hours, then diluted with 500 ml of chloroform, washed with dilute hydrochloric acid and water in this order, and dried with magnesium sulfate. After the solvent was evaporated, the residue was subjected to isolation and purification by silica gel column chromatography to obtain 1.6 g of a final compound.